Methyl 3-amino-4,4,4-trifluorobutyrate hydrochloride Methyl 3-amino-4,4,4-trifluorobutyrate hydrochloride
Brand Name: Vulcanchem
CAS No.: 169605-23-6
VCID: VC0064461
InChI: InChI=1S/C5H8F3NO2.ClH/c1-11-4(10)2-3(9)5(6,7)8;/h3H,2,9H2,1H3;1H
SMILES: COC(=O)CC(C(F)(F)F)N.Cl
Molecular Formula: C5H9ClF3NO2
Molecular Weight: 207.577

Methyl 3-amino-4,4,4-trifluorobutyrate hydrochloride

CAS No.: 169605-23-6

Cat. No.: VC0064461

Molecular Formula: C5H9ClF3NO2

Molecular Weight: 207.577

* For research use only. Not for human or veterinary use.

Methyl 3-amino-4,4,4-trifluorobutyrate hydrochloride - 169605-23-6

Specification

CAS No. 169605-23-6
Molecular Formula C5H9ClF3NO2
Molecular Weight 207.577
IUPAC Name methyl 3-amino-4,4,4-trifluorobutanoate;hydrochloride
Standard InChI InChI=1S/C5H8F3NO2.ClH/c1-11-4(10)2-3(9)5(6,7)8;/h3H,2,9H2,1H3;1H
Standard InChI Key CKVHKPQCIBOZON-UHFFFAOYSA-N
SMILES COC(=O)CC(C(F)(F)F)N.Cl

Introduction

Methyl 3-amino-4,4,4-trifluorobutyrate hydrochloride, with the CAS number 169605-23-6, is a chemical compound that has garnered attention in various fields of research due to its unique properties. This compound is a hydrochloride salt of methyl 3-amino-4,4,4-trifluorobutyrate, which is an ester of 3-amino-4,4,4-trifluorobutyric acid. The presence of a trifluoromethyl group and an amino group in its structure contributes to its chemical and biological activities.

Synthesis and Preparation

The synthesis of methyl 3-amino-4,4,4-trifluorobutyrate hydrochloride typically involves the esterification of 3-amino-4,4,4-trifluorobutyric acid with methanol, followed by the addition of hydrochloric acid to form the hydrochloride salt. This process can be optimized using various catalysts and conditions to improve yield and purity.

Applications

  • Biochemical Research: This compound is used in biochemical studies due to its ability to mimic natural amino acids, allowing researchers to explore its effects on protein function and metabolism.

  • Pharmaceutical Development: Its unique properties make it a candidate for drug design, particularly in areas where fluorinated compounds are beneficial.

Research Findings

CompoundStructural FeaturesUnique Attributes
Methyl 3-amino-4,4,4-trifluorobutyrate hydrochlorideTrifluoromethyl group, amino group at the 3-positionDifferent reactivity compared to isomers with the amino group at other positions
Methyl (2S)-2-amino-4,4,4-trifluorobutanoateTrifluoromethyl group, amino group at the 2-positionEnhanced lipophilicity and metabolic stability, used in drug design
Methyl 2-amino-3-(trifluoromethyl)propanoateTrifluoromethyl group at a different positionVariation in carbon chain length affects reactivity

Safety and Handling

Methyl 3-amino-4,4,4-trifluorobutyrate hydrochloride is classified as a hazardous substance due to its potential to cause eye irritation and respiratory sensitization. Proper handling requires protective equipment such as gloves, eyeshields, and a dust mask. Storage should be in a cool, dry place, away from incompatible substances.

Hazard Information

  • Signal Word: Danger

  • Hazard Statements: H319 (Causes serious eye irritation), H334 (May cause allergy or asthma symptoms or breathing difficulties if inhaled)

  • Precautionary Statements: P261 (Avoid breathing dust), P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P342+P311 (If experiencing respiratory symptoms: Call a POISON CENTER or doctor/physician)

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